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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of potassium
stannate trihydrate, chemically identified as potassium hexahydroxostannate(IV)

(K₂[Sn(OH)₆]). The information presented is collated from crystallographic studies, offering key

structural data and the experimental protocols utilized for its determination. This document is

intended to serve as a detailed resource for professionals in research and development who

require a thorough understanding of this compound's solid-state architecture.

Data Presentation: Crystallographic Data Summary
The crystal structure of potassium hexahydroxostannate(IV) has been determined through

single-crystal X-ray diffraction. The key quantitative data from these analyses are summarized

in the table below for clear and easy comparison.
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Parameter Value Source

Chemical Formula K₂[Sn(OH)₆] [1]

Crystal System Trigonal [1]

Space Group R-3 (No. 148) [1]

Lattice Parameters a = 6.541(1) Å [1]

b = 6.541(1) Å [1]

c = 12.813(4) Å [1]

α = 90° [1]

β = 90° [1]

γ = 120° [1]

Unit Cell Volume (V) 475.9(1) Å³ Calculated

Formula Units per Unit Cell (Z) 3 [1]

Calculated Density (ρ) 3.48 g/cm³ Calculated

Sn-O Bond Length 2.068(1) Å [2]

O-H···O Hydrogen Bond

Length
2.894(2) Å [2]

Experimental Protocols
The determination of the crystal structure of potassium hexahydroxostannate(IV) involves two

primary stages: the synthesis of high-quality single crystals and their analysis using single-

crystal X-ray diffraction.

Synthesis of Single Crystals
Single crystals of K₂[Sn(OH)₆] suitable for X-ray diffraction analysis are typically grown from an

aqueous solution. The general procedure is as follows:
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Preparation of a Saturated Solution: A hot, saturated aqueous solution of potassium stannate

is prepared.

Slow Cooling: The solution is allowed to cool to room temperature slowly and undisturbed

over a period of several days.

Crystal Formation: As the solution cools, the solubility of potassium hexahydroxostannate(IV)

decreases, leading to the formation of well-defined single crystals.[1]

Isolation: The resulting crystals are then isolated from the solution for subsequent analysis.

Single-Crystal X-ray Diffraction
The crystallographic data presented in this guide were obtained through single-crystal X-ray

diffraction. A representative experimental workflow for such an analysis is detailed below:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. Data

collection is typically performed at a controlled temperature to minimize thermal vibrations.

X-ray Source: Molybdenum (Mo) Kα radiation (λ = 0.71073 Å) is a common X-ray source

for such analyses.

Data Collection Strategy: A series of diffraction images are collected over a range of

crystal orientations.

Data Processing: The raw diffraction data are processed to yield a list of reflection intensities

and their corresponding Miller indices. This step involves corrections for various

experimental factors such as Lorentz and polarization effects.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson synthesis, which provide an initial model of the atomic arrangement. This model is

then refined against the experimental data to obtain the final, precise atomic coordinates and

other crystallographic parameters. The positions of the hydrogen atoms are often determined

in the final stages of refinement.[1]
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Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the key structural

features of potassium hexahydroxostannate(IV).

Caption: Octahedral coordination of the central tin atom by six oxygen atoms.
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Caption: Hydrogen bonding between adjacent [Sn(OH)₆]²⁻ anions in the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide to the Crystal Structure of
Potassium Stannate Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077973#potassium-stannate-trihydrate-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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